N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[3-[(4-phenylmethoxybenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C26H21N3O4S/c30-24(19-11-13-22(14-12-19)33-17-18-6-2-1-3-7-18)29-26(34)28-21-9-4-8-20(16-21)27-25(31)23-10-5-15-32-23/h1-16H,17H2,(H,27,31)(H2,28,29,30,34)
• InChI Key: CDUPCZHIQLNHGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC(=S)NC3=CC=CC(=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C26H21N3O4S
• Molecular Weight: 471.5 g/mol

Description

N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide, also known as BN82002, is a compound that has been studied for its potential therapeutic benefits in various diseases.

Mechanism of Action

The mechanism of action of N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in disease progression. In cancer research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. In inflammation research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to inhibit the activity of NF-κB, a signaling pathway involved in the production of pro-inflammatory cytokines. In neurological disorder research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to activate the Nrf2 pathway, a signaling pathway involved in antioxidant and neuroprotective responses.
Biochemical and Physiological Effects:
N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to induce apoptosis and inhibit cell proliferation. In inflammation research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to reduce inflammation and oxidative stress. In neurological disorder research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to improve cognitive function and reduce neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide in lab experiments is its potential therapeutic benefits in various diseases. Another advantage is its relatively easy synthesis method. However, one limitation of using N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide in lab experiments is its limited solubility in water, which can make it difficult to administer to cells or animals.

Future Directions

There are several future directions for N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide research. In cancer research, future studies could focus on optimizing the dosage and administration of N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide to maximize its therapeutic benefits. In inflammation research, future studies could focus on identifying the specific cytokines and signaling pathways that N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide targets. In neurological disorder research, future studies could focus on testing N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide in animal models of neurodegenerative diseases. Overall, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has the potential to be a valuable therapeutic agent in various diseases, and further research is needed to fully understand its mechanisms of action and therapeutic benefits.

Synthesis Methods

The synthesis of N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide involves the reaction of 4-(benzyloxy)benzoyl chloride with N-(3-aminophenyl)-2-furamide in the presence of triethylamine and carbon disulfide. The resulting product is purified by column chromatography to obtain N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been studied for its potential therapeutic benefits in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to inhibit the growth of tumor cells and induce apoptosis. In inflammation research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, N-{3-[({[4-(benzyloxy)benzoyl]amino}carbonothioyl)amino]phenyl}-2-furamide has been shown to have neuroprotective effects and improve cognitive function.